Cas no 1407832-73-8 (Methyl 3-((2-amino-5-bromophenyl)amino)propanoate)
Methyl 3-((2-amino-5-bromophenyl)amino)propanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-((2-amino-5-bromophenyl)amino)propanoate
- methyl 3-(2-amino-5-bromoanilino)propanoate
- Methyl 3-((2-amino-5-bromophenyl)amino)propanoate
-
- Inchi: 1S/C10H13BrN2O2/c1-15-10(14)4-5-13-9-6-7(11)2-3-8(9)12/h2-3,6,13H,4-5,12H2,1H3
- InChI Key: YXEBDXYCJKOBKW-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)NCCC(=O)OC)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 214
- XLogP3: 2.3
- Topological Polar Surface Area: 64.4
Methyl 3-((2-amino-5-bromophenyl)amino)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019125690-1g |
Methyl 3-((2-amino-5-bromophenyl)amino)propanoate |
1407832-73-8 | 95% | 1g |
433.62 USD | 2021-06-16 |
Methyl 3-((2-amino-5-bromophenyl)amino)propanoate Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on Methyl 3-((2-amino-5-bromophenyl)amino)propanoate
Methyl 3-((2-amino-5-bromophenyl)amino)propanoate (CAS No. 1407832-73-8): A Comprehensive Overview
Methyl 3-((2-amino-5-bromophenyl)amino)propanoate, with the CAS number 1407832-73-8, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecular structure of Methyl 3-((2-amino-5-bromophenyl)amino)propanoate features a propanoate ester group linked to a phenyl ring substituted with amino and bromine atoms. Such structural motifs are often explored in the design of bioactive molecules, particularly in the quest for novel therapeutic agents.
The< strong>2-amino-5-bromophenyl moiety is a key feature that contributes to the compound's reactivity and potential biological activity. The presence of both amino and bromine substituents on the aromatic ring allows for diverse chemical transformations, making it a valuable intermediate in synthetic chemistry. In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various biological pathways. Compounds like Methyl 3-((2-amino-5-bromophenyl)amino)propanoate are often investigated for their ability to modulate these pathways, thereby offering potential therapeutic benefits.
One of the most compelling aspects of Methyl 3-((2-amino-5-bromophenyl)amino)propanoate is its role as a building block in the synthesis of more complex pharmacophores. The combination of the propanoate ester and the substituted phenyl ring provides a versatile platform for further functionalization. This has led to its use in various research projects aimed at discovering new drugs. For instance, researchers have explored its potential as an intermediate in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.
Recent studies have highlighted the importance of< strong>Methyl 3-((2-amino-5-bromophenyl)amino)propanoate in developing novel antimicrobial agents. The structural features of this compound, particularly the brominated aromatic ring, have shown promise in disrupting bacterial cell wall synthesis. This aligns with the urgent need for new antibiotics to combat rising antibiotic resistance. By leveraging computational modeling and high-throughput screening, scientists have identified derivatives of this compound that exhibit potent antimicrobial activity against various pathogens.
The< strong>2-amino-5-bromophenyl group also plays a crucial role in modulating enzyme activity. Enzymes are central to many biological processes, and their inhibition or activation can lead to therapeutic effects. Researchers have investigated Methyl 3-((2-amino-5-bromophenyl)amino)propanoate for its potential to interact with enzymes involved in metabolic pathways relevant to diabetes and obesity. Preliminary findings suggest that this compound can influence glucose metabolism, offering a potential lead for developing treatments against metabolic disorders.
In addition to its biological applications, Methyl 3-((2-amino-5-bromophenyl)amino)propanoate has been explored for its material science applications. The unique electronic properties of the< strong>2-amino-5-bromophenyl moiety make it suitable for use in organic semiconductors and conductive polymers. These materials are integral to the development of flexible electronics and advanced sensors. By incorporating this compound into polymer matrices, researchers have achieved enhanced electrical conductivity and improved device performance.
The synthesis of Methyl 3-((2-amino-5-bromophenyl)amino)propanoate involves multi-step organic reactions that highlight its synthetic utility. The process typically begins with the bromination of an aromatic amine followed by esterification with methyl propanoate. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These methods underscore the compound's importance as a key intermediate in modern synthetic chemistry.
The pharmacological properties of Methyl 3-((2-amino-5-bromophenyl)amino)propanoate continue to be an area of active research. Studies have demonstrated its ability to interact with various biological targets, including receptors and ion channels. This broad spectrum of interaction makes it a promising candidate for developing multitarget drugs, which can address multiple symptoms or mechanisms simultaneously. Such an approach is particularly relevant in treating complex diseases like neurodegenerative disorders.
The< strong>Methyl 3-((2-amino-5-bromophenyl)amino)propanoate molecule's ability to undergo selective modifications allows researchers to fine-tune its biological activity. By introducing different functional groups or altering the substitution pattern on the phenyl ring, scientists can generate libraries of derivatives with tailored properties. High-throughput screening techniques have been instrumental in identifying lead compounds from these libraries, streamlining the drug discovery process.
In conclusion, Methyl 3-((2-amino-5-bromophenyl)amino)propanoate (CAS No.< strong>1407832-73-8) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and beyond.< strong>Methyl 3-((2-amino-5-bromophenyl)amino)propanoate's unique structural features make it a valuable tool for synthetic chemists and biologists alike.< strong>The ongoing research into this compound underscores its importance as a building block for future therapeutics and advanced materials.
1407832-73-8 (Methyl 3-((2-amino-5-bromophenyl)amino)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)